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Compound of Interest

Compound Name: HO-Peg8-CH2CH2cooh

Cat. No.: B15546852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for HO-PEG8-
CH2CH2COOH (Hydroxy-PEG8-propionic acid), a bifunctional PEG linker commonly utilized in

bioconjugation, drug delivery, and nanotechnology research. Due to the limited availability of

specific toxicological data for this compound, this document combines information from

available Safety Data Sheets (SDS) with general best practices for handling laboratory

chemicals of a similar nature.

Chemical Identification
Identifier Value

Product Name HO-PEG8-CH2CH2COOH

Synonyms
Hydroxy-PEG8-propionic acid, Hydroxy-PEG8-

acid

CAS Number 937188-60-8[1][2][3][4]

Molecular Formula C19H38O11[2][3][4]

Molecular Weight 442.5 g/mol [2][3][4]

Structure
A polyethylene glycol derivative with a terminal

hydroxyl group and a propionic acid group.
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Hazard Identification
Based on the available Safety Data Sheet, this substance is classified with the following

hazards:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapours/spray.[1]

P264: Wash hands thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P280: Wear protective gloves/protective clothing and eye/face protection.[1]

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[1]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][5]

It is important to note that for acute toxicity, skin corrosion/irritation, and serious eye

damage/irritation, no specific toxicological data for this product is available, and these

classifications are based on the general properties of similar chemicals.[1] This substance is

not considered to be persistent, bioaccumulative, and toxic (PBT), or very persistent and very

bioaccumulative (vPvB) at levels of 0.1% or higher.[1]

Physical and Chemical Properties
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Property Value

Appearance Colorless[2][3][4]

Physical State Solid or liquid[5]

Solubility
No specific data available, but likely soluble in

water and common organic solvents.

Stability
Stable under recommended storage conditions.

[1]

Reactivity No data available.[1]

Incompatible Materials Strong oxidizing agents.[1]

Hazardous Decomposition Products No data available.[1]

Handling and Storage
Safe Handling:

Use only in a well-ventilated area, preferably under a chemical fume hood.[1]

Avoid contact with skin, eyes, and clothing.[1]

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.[1]

Wash hands thoroughly before and after handling.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Take measures to prevent the build-up of electrostatic charge.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed and upright.[1]
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Long-term storage at -18°C is recommended.[2][3][4][6]

Protect from moisture.[1]

Keep away from direct sunlight and heat sources.[1]

First-Aid Measures
Exposure First-Aid Procedure

Eye Contact

Rinse cautiously with water for at least 20

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and seek medical

attention.[1]

Skin Contact
Take off contaminated clothing immediately.

Wash off with soap and plenty of water.[7]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Call a poison control center or doctor

immediately.[1]

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[7]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Avoid breathing vapors, mist, or gas. Keep personnel away from the spill.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains, waterways, or sewer systems.[1]

Methods for Cleaning Up: Absorb with an inert material (e.g., sand, diatomite) and dispose of

in accordance with local regulations.[5]

Experimental Protocols: General Handling Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.calpaclab.com/high-purity-peg-reagent-ho-peg8-ch2ch2cooh-95-min-purity-250-mg/pur-434208-250l
https://www.calpaclab.com/high-purity-peg-reagent-ho-peg8-ch2ch2cooh-97-min-purity-1-gram/pur-434208-1h
https://www.calpaclab.com/high-purity-peg-reagent-ho-peg8-ch2ch2cooh-97-min-purity-250-mg/pur-434208-250h
https://purepeg.com/product/ho-peg8-ch2ch2cooh/
https://static.cymitquimica.com/products/10/pdf/sds-F554673.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F554673.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F554673.pdf
https://www.echemi.com/sds/beta-hydroxyethoxyacetic-acid-pd180713134206.html
https://static.cymitquimica.com/products/10/pdf/sds-F554673.pdf
https://www.echemi.com/sds/beta-hydroxyethoxyacetic-acid-pd180713134206.html
https://static.cymitquimica.com/products/10/pdf/sds-F554673.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F554673.pdf
https://file.medchemexpress.com/batch_PDF/HY-W021787/NH2-PEG4-CH2CH2COOH-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a general workflow for safely handling HO-PEG8-
CH2CH2COOH in a laboratory setting.

Preparation

Handling

Cleanup and Disposal Storage

Review SDS and Experimental Protocol

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Workspace
(Chemical Fume Hood)

Retrieve HO-PEG8-CH2CH2COOH from Storage

Weigh or Measure Required Amount

Perform Experimental Procedure

Decontaminate Glassware and Surfaces Return Unused Reagent to Proper Storage
(Tightly Sealed, -18°C)

Dispose of Waste in Designated Hazardous Waste Container

Remove PPE and Wash Hands Thoroughly
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General Laboratory Workflow for Handling HO-PEG8-CH2CH2COOH
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Signaling Pathways and Logical Relationships
While this document focuses on safety and handling, the utility of HO-PEG8-CH2CH2COOH
lies in its ability to act as a linker in various bioconjugation strategies. The following diagram

illustrates the logical relationship of its functional groups in a typical conjugation reaction.

HO-PEG8-CH2CH2COOH
Hydroxyl Group

Carboxyl Group

Activator
(e.g., EDC/NHS)Activation

Bioconjugate
(Stable Amide Bond)Biomolecule (e.g., Protein, Antibody) Primary Amine

Reaction
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Functional Group Reactivity in Bioconjugation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on the Safe Handling of
HO-PEG8-CH2CH2COOH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15546852#ho-peg8-ch2ch2cooh-safety-data-sheet-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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